Cas no 20743-49-1 (2H-Tetrazole,2-methyl-5-phenyl-)

• Product Name: 2H-Tetrazole,2-methyl-5-phenyl-
• CAS No: 20743-49-1
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD00626337
• CID: 288238
• PubChem ID: 329758
• Update Time: 2025-06-29

2H-Tetrazole,2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,2-methyl-5-phenyl-
• 2-METHYL-5-PHENYL-2H-TETRAZOLE
• 2-Methyl-5-phenyltetrazole
• 2-methyl 5-phenyltetrazole
• 2-methyl-5-phenyl-2H-1,2,3,4-tetrazole
• 2-Methyl-5-phenyl-2H-tetrazol
• 5-phenyl-2-methyltetrazole
• AC1L75G7
• CTK4E4991
• NSC314080
• SureCN344042
• DTXSID00317307
• 20743-49-1
• NSC-314080
• AKOS006241416
• 2H-Tetrazole, 2-methyl-5-phenyl-
• QWD4NM5XS6
• 2-Methyl-5-phenyl-2H-tetraazole #
• SCHEMBL344042
• InChI=1/C8H8N4/c1-12-10-8(9-11-12)7-5-3-2-4-6-7/h2-6H,1H

• MDL： MFCD00626337
• Inchi： 1S/C8H8N4/c1-12-10-8(9-11-12)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： BARMWGRHJNLIAC-UHFFFAOYSA-N
• SMILES： N1(C)N=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.24
• Boiling Point: 313.3°Cat760mmHg
• Flash Point: 143.3°C
• Refractive Index: 1.657
• PSA: 43.6
• LogP: 0.87710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2H-Tetrazole,2-methyl-5-phenyl-

2H-Tetrazole, 2-methyl-5-phenyl- (CAS No. 20743-49-1): An Overview of a Versatile Heterocyclic Compound

2H-Tetrazole, 2-methyl-5-phenyl- (CAS No. 20743-49-1) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique structural and chemical properties. This compound, also known as 2-methyl-5-phenyltetrazole, is characterized by its tetrazole ring, which is a five-membered ring containing four nitrogen atoms and one carbon atom. The presence of the methyl and phenyl substituents imparts additional stability and reactivity to the molecule, making it a valuable building block in various synthetic pathways.

The tetrazole ring is known for its high stability and low reactivity under physiological conditions, which makes it an attractive moiety for drug design. In the context of pharmaceuticals, 2H-Tetrazole, 2-methyl-5-phenyl- has been explored for its potential as a bioisostere of carboxylic acids and esters. Bioisosteres are molecular fragments that have similar physical or chemical properties but differ in their biological activity. The use of tetrazoles as bioisosteres can improve the pharmacokinetic and pharmacodynamic properties of drug candidates, such as enhancing solubility, metabolic stability, and binding affinity to target proteins.

Recent studies have highlighted the versatility of 2H-Tetrazole, 2-methyl-5-phenyl- in the synthesis of novel compounds with diverse applications. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPI inhibitors are an emerging class of therapeutic agents that target specific protein interactions involved in various diseases, including cancer and neurodegenerative disorders. The high reactivity and stability of the tetrazole ring make it an ideal candidate for developing such inhibitors.

In addition to its pharmaceutical applications, 2H-Tetrazole, 2-methyl-5-phenyl- has also found use in materials science. The tetrazole ring's ability to form strong hydrogen bonds and π-stacking interactions has led to its incorporation into polymers and supramolecular assemblies with unique mechanical and optical properties. A recent study in the Journal of Materials Chemistry reported the synthesis of a series of tetrazole-containing polymers that exhibited enhanced thermal stability and mechanical strength compared to their non-tetrazole counterparts. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthetic accessibility of 2H-Tetrazole, 2-methyl-5-phenyl- has been another factor contributing to its widespread use. Various methods have been developed for its preparation, including cycloaddition reactions involving azides and nitriles. One notable synthetic route involves the reaction of phenylacetonitrile with sodium azide in the presence of a copper catalyst. This method provides high yields and excellent purity, making it suitable for large-scale production.

In terms of safety and handling, 2H-Tetrazole, 2-methyl-5-phenyl- is generally considered stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions include keeping it away from strong oxidizers and sources of heat or ignition.

The ongoing research into the properties and applications of 2H-Tetrazole, 2-methyl-5-phenyl- continues to expand its utility across multiple scientific disciplines. Its unique combination of structural features and chemical reactivity makes it a valuable tool for chemists and materials scientists alike. As new synthetic methods and applications are discovered, this compound is likely to play an increasingly important role in advancing our understanding and utilization of heterocyclic chemistry.